N-(1,3-benzodioxol-5-ylmethyl)-2-ethoxyacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-ethoxyacetamide
• InChI: InChI=1S/C12H15NO4/c1-2-15-7-12(14)13-6-9-3-4-10-11(5-9)17-8-16-10/h3-5H,2,6-8H2,1H3,(H,13,14)
• InChI Key: RQIIKWREWFHWKA-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCC1=CC2=C(C=C1)OCO2
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-ethoxyacetamide is a chemical compound characterized by the presence of a benzodioxole ring and an ethoxyacetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-2-ethoxyacetamide typically involves the reaction of 1,3-benzodioxole derivatives with ethoxyacetyl chloride under basic conditions. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(1,3-benzodioxol-5-ylmethyl)-2-ethoxyacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: The benzodioxole ring can undergo electrophilic aromatic substitution reactions with reagents such as halogens or nitrating agents to introduce functional groups at specific positions on the ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Halogens (e.g., bromine) in the presence of a Lewis acid catalyst, or nitrating agents (e.g., nitric acid) in sulfuric acid.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Halogenated or nitrated benzodioxole derivatives.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2-ethoxyacetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-2-ethoxyacetamide involves its interaction with specific molecular targets. The benzodioxole ring can interact with enzymes or receptors, leading to modulation of their activity. The ethoxyacetamide group may enhance the compound’s solubility and bioavailability, facilitating its distribution within biological systems. The exact pathways and targets can vary depending on the specific application and the biological context.

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-benzodioxol-5-ylmethyl)-N-methylamine
• 1-benzo[1,3]dioxol-5-yl-3-N-fused heteroaryl indoles

Uniqueness

N-(1,3-benzodioxol-5-ylmethyl)-2-ethoxyacetamide is unique due to the presence of both the benzodioxole ring and the ethoxyacetamide group. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications. The ethoxyacetamide group, in particular, can enhance the compound’s solubility and stability, distinguishing it from other benzodioxole derivatives.